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Compound of Interest

Compound Name: Dasotraline

Cat. No.: B1242422 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory personnel handling Dasotraline. It includes detailed operational

plans and disposal protocols to ensure a safe research environment.

Researchers and drug development professionals working with Dasotraline, a norepinephrine

and dopamine reuptake inhibitor, must adhere to strict safety protocols to mitigate potential

exposure and ensure laboratory safety. This guide outlines the necessary personal protective

equipment (PPE), handling procedures, and disposal methods based on available safety data

sheets.

Hazard Identification and GHS Classification
Dasotraline hydrochloride is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Precise toxicological properties of Dasotraline have not been thoroughly investigated,

warranting a cautious approach.[2]
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Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended PPE for handling Dasotraline, ensuring

comprehensive protection for laboratory personnel.

Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Ensure a snug fit to protect

against splashes and airborne

particles.

Hands Chemical-Resistant Gloves

Use appropriate gloves (e.g.,

nitrile) and inspect them before

use. Dispose of contaminated

gloves after use.

Skin Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large spills or when generating

dust or aerosols.

Work in a chemical fume hood

to avoid inhalation of dust or

aerosols.[1]

Standard Operating Procedure for Handling
Dasotraline
Adherence to a strict operational workflow is critical to minimize exposure and prevent

contamination. The following diagram illustrates the procedural steps for safely handling

Dasotraline in a laboratory setting.
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Dasotraline Handling Workflow

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Weigh and Prepare Dasotraline in a Fume Hood

Conduct Experiment

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste According to Regulations

In Case of Spill, Follow Emergency Protocol In Case of Exposure, Administer First Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dasotraline.
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First Aid Measures
In the event of exposure, immediate action is crucial. The following table outlines the

appropriate first aid responses.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell.[1] Rinse mouth.[1]

In Case of Skin Contact

Take off contaminated clothing immediately.[3]

Wash off with soap and plenty of water.[3]

Consult a doctor.[3]

In Case of Eye Contact Rinse with pure water for at least 15 minutes.[3]

If Inhaled

Move the victim into fresh air.[3] If breathing is

difficult, give oxygen.[3] If not breathing, give

artificial respiration and consult a doctor

immediately.[3]

Accidental Release and Disposal
Accidental Release Measures:

Utilize personal protective equipment.

Avoid dust formation.

Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Avoid breathing dust.

Disposal:
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Dispose of contents and container to an approved waste disposal plant.[1]

Avoid release to the environment.[1]

Collect spillage.[1]

By strictly following these guidelines, researchers can minimize risks and maintain a safe

laboratory environment when working with Dasotraline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

